Cas no 404827-82-3 (4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine)

4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine structure
404827-82-3 structure
Product Name:4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine
CAS No:404827-82-3
MF:C12H8ClF3N2
MW:272.653532028198
CID:2143886
PubChem ID:21939271
Update Time:2025-04-21

4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine
    • 4-chloro-6-methyl-2-(2-trifluoromethyl-phenyl)-pyrimidine
    • SCHEMBL786243
    • DB-305807
    • DTXSID701197819
    • 404827-82-3
    • 4-Chloro-6-methyl-2-(2-trifluoromethyl-phenyl)- pyrimidine
    • Inchi: 1S/C12H8ClF3N2/c1-7-6-10(13)18-11(17-7)8-4-2-3-5-9(8)12(14,15)16/h2-6H,1H3
    • InChI Key: VCWQCYKENKXYPV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C(C2C=CC=CC=2C(F)(F)F)N=1

Computed Properties

  • Exact Mass: 272.0328104Da
  • Monoisotopic Mass: 272.0328104Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.8Ų
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